Cas no 1807241-44-6 (2-Cyano-4,6-difluorobenzyl chloride)
2-Cyano-4,6-difluorobenzyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-4,6-difluorobenzyl chloride
-
- Inchi: 1S/C8H4ClF2N/c9-3-7-5(4-12)1-6(10)2-8(7)11/h1-2H,3H2
- InChI Key: YVOIVIUQCJYYCM-UHFFFAOYSA-N
- SMILES: ClCC1C(=CC(=CC=1C#N)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 201
- XLogP3: 2.2
- Topological Polar Surface Area: 23.8
2-Cyano-4,6-difluorobenzyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013011498-250mg |
2-Cyano-4,6-difluorobenzyl chloride |
1807241-44-6 | 97% | 250mg |
475.20 USD | 2021-06-25 | |
| Alichem | A013011498-500mg |
2-Cyano-4,6-difluorobenzyl chloride |
1807241-44-6 | 97% | 500mg |
798.70 USD | 2021-06-25 | |
| Alichem | A013011498-1g |
2-Cyano-4,6-difluorobenzyl chloride |
1807241-44-6 | 97% | 1g |
1,549.60 USD | 2021-06-25 |
2-Cyano-4,6-difluorobenzyl chloride Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 2-Cyano-4,6-difluorobenzyl chloride
Introduction to 2-Cyano-4,6-difluorobenzyl Chloride (CAS No. 1807241-44-6)
2-Cyano-4,6-difluorobenzyl Chloride, identified by its Chemical Abstracts Service (CAS) number 1807241-44-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of halogenated aromatic esters, characterized by the presence of cyano and fluoro substituents on a benzene ring, which endows it with unique chemical properties and reactivity. The structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.
The cyano group at the 2-position and the difluoro groups at the 4 and 6 positions contribute to the electronic and steric properties of 2-Cyano-4,6-difluorobenzyl Chloride, influencing its interaction with biological targets. The electron-withdrawing nature of the cyano group enhances electrophilicity at certain positions, while the fluorine atoms introduce lipophilicity and modulate metabolic stability. These characteristics are particularly advantageous in drug design, where precise control over molecular interactions is crucial for achieving high affinity and selectivity.
In recent years, 2-Cyano-4,6-difluorobenzyl Chloride has been explored as a key building block in the synthesis of small-molecule inhibitors targeting various disease pathways. One notable area of research involves its application in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The benzyl chloride moiety allows for further functionalization via nucleophilic substitution reactions, enabling the construction of complex pharmacophores. This flexibility has been leveraged to create derivatives with enhanced binding affinity to protein kinases, such as Janus kinases (JAKs) and tyrosine kinases.
Moreover, the fluorinated aromatic core of 2-Cyano-4,6-difluorobenzyl Chloride has been investigated for its potential in improving pharmacokinetic profiles of drug candidates. Fluoro substitution is a well-established strategy in medicinal chemistry to enhance metabolic stability, reduce susceptibility to degradation by enzymes, and prolong half-life. Preclinical studies have demonstrated that compounds incorporating fluorine atoms often exhibit improved bioavailability and reduced clearance rates. The incorporation of this moiety into drug candidates has shown promise in maintaining therapeutic efficacy while minimizing side effects.
Recent advancements in computational chemistry have further highlighted the utility of 2-Cyano-4,6-difluorobenzyl Chloride as a scaffold for drug discovery. Molecular modeling studies have identified optimal positions for further derivatization to maximize interactions with biological targets. For instance, virtual screening algorithms have been employed to screen large libraries of analogs derived from this compound, leading to the identification of novel leads with potent activity against disease-causing enzymes. These computational approaches have accelerated the process of identifying promising candidates for experimental validation.
The role of 2-Cyano-4,6-difluorobenzyl Chloride extends beyond kinase inhibition; it has also been explored in the development of antiviral and antibacterial agents. The structural motifs present in this compound allow for interactions with viral proteases and bacterial enzymes involved in essential metabolic pathways. By targeting these critical proteins, researchers aim to develop treatments that disrupt pathogenic processes without harming host cells. The unique combination of cyano and fluoro substituents provides a scaffold that can be modified to achieve desired selectivity and potency.
In conclusion, 2-Cyano-4,6-difluorobenzyl Chloride (CAS No. 1807241-44-6) represents a versatile intermediate with significant potential in pharmaceutical research and development. Its structural features enable diverse functionalization strategies, making it a valuable tool for synthesizing novel bioactive molecules. Ongoing research continues to uncover new applications for this compound, particularly in addressing unmet medical needs through innovative drug design approaches.
1807241-44-6 (2-Cyano-4,6-difluorobenzyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)